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Compound of Interest

Compound Name: IMP-1575

Cat. No.: B15136921

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of IMP-1575, a potent and selective Hedgehog acyltransferase (HHAT) inhibitor. Given
its sub-micromolar potency, strict adherence to these guidelines is paramount to ensure
personnel safety and prevent environmental contamination.[1][2][3][4]

Compound Information and Hazard Identification

IMP-1575 is a small molecule inhibitor of HHAT with a molecular weight of 343.49 g/mol and an
empirical formula of CL19H25N30S. It is the most potent HHAT inhibitor reported to date, with
an IC50 of 0.75 pM.[1][3][4] While a specific Safety Data Sheet (SDS) detailing all hazards is
not publicly available, its potent biological activity necessitates handling it as a hazardous
compound.

Physicochemical Properties:

Property Value

Molecular Weight 343.49

Empirical Formula C19H25N30S

Appearance Faint yellow to yellow orange oil/solid
Storage Temperature 2-8°C
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| Solubility | 10 mM in DMSO |
Source: Sigma-Aldrich, MedchemExpress, Probechem Biochemicals[1][2]

Personal Protective Equipment (PPE)

Due to the potent nature of IMP-1575, a comprehensive PPE program must be implemented.
[5][6] This program should address hazard assessment, PPE selection, and training on proper
use, maintenance, and disposal.[5]

Required PPE for Handling IMP-1575:

PPE Category Specification Rationale

) Chemical-resistant gloves To prevent skin contact and
Hand Protection o ]
(e.g., Nitrile) absorption.

) Safety glasses with side
Eye Protection ) To protect eyes from splashes.
shields or goggles

) To protect skin and clothing
Body Protection Laboratory coat o
from contamination.

) ) Use in a well-ventilated area or  To avoid inhalation of any
Respiratory Protection ) .
chemical fume hood aerosols or particulates.

Note: The selection of PPE should be based on a site-specific risk assessment.[6][7]

Operational Plan: Handling and Storage

Workflow for Handling IMP-1575:
Caption: Workflow for the safe handling of IMP-1575.
Key Handling and Storage Procedures:

e Always handle IMP-1575 in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.[8]
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Avoid contact with skin and eyes.[8]

Store the compound at its recommended temperature of 2-8°C.

Keep containers tightly closed when not in use.[9]

An eyewash station should be readily accessible in case of accidental eye contact.[7]

Disposal Plan

Proper disposal of IMP-1575 and any contaminated materials is critical to prevent
environmental release.

Disposal Workflow:

Labeling

Click to download full resolution via product page
Caption: Step-by-step process for the disposal of IMP-1575 waste.
Key Disposal Procedures:

e Dispose of IMP-1575 and any contaminated materials as hazardous chemical waste in
accordance with local, state, and federal regulations.[10]

» Collect waste in suitable, closed, and clearly labeled containers.[8][10]
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e Do not dispose of IMP-1575 down the drain.[8]

» For investigational medicinal products (IMP) used in clinical trials, follow the sponsor's
instructions for return or destruction.[11]

Experimental Protocols

While specific experimental protocols are highly dependent on the research question, the
following provides a general methodology for an in vitro HHAT inhibition assay.

HHAT Inhibition Acyl-cLIP Assay Methodology:

e Prepare Reagents:

o

Purified HHAT enzyme.

o

Acyl-cLIP (a fluorescently labeled peptide substrate).

[¢]

Palmitoyl-Coenzyme A (Pal-CoA).

[e]

Assay buffer.

o

IMP-1575 stock solution (in DMSO) and serial dilutions.

o Assay Procedure:

[¢]

In a 384-well plate, add the assay buffer.

[¢]

Add the desired concentrations of IMP-1575.

o

Add the purified HHAT enzyme and incubate.

o

Initiate the reaction by adding a mixture of Acyl-cLIP and Pal-CoA.

[¢]

Monitor the increase in fluorescence over time, which corresponds to the acylation of the
peptide substrate.

o Data Analysis:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15136921?utm_src=pdf-body
https://www.chemicalbook.com/msds/imp.pdf
https://media.tghn.org/medialibrary/2015/08/Disposal_of_IMP_SOP.docx
https://www.benchchem.com/product/b15136921?utm_src=pdf-body
https://www.benchchem.com/product/b15136921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Calculate the initial reaction rates from the fluorescence data.

o Plot the reaction rates against the inhibitor concentration.

o Determine the IC50 value by fitting the data to a suitable dose-response curve.

This potent compound requires careful and informed handling to ensure the safety of all
personnel. Always consult your institution's Environmental Health & Safety (EHS) department
for specific guidance.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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